Cas no 694517-54-9 (Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate)

• Product Name: Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate
• CAS No: 694517-54-9
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• CID: 1081977
• PubChem ID: 2948654
• Update Time: 2025-10-28

Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate
• methyl 3-[(4-methyl-3-nitrobenzoyl)-pyridin-2-ylamino]propanoate
• AC1MHA00
• AK-31682
• Ambcb7702326
• CBKinase1_005366
• CBKinase1_017766
• HMS2627E07
• MolPort-002-262-960
• CHEMBL1537365
• Methyl3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate
• SMR000293378
• BRD-K51621801-001-01-5
• SR-01000270645
• SR-01000270645-1
• 694517-54-9
• METHYL 3-[1-(4-METHYL-3-NITROPHENYL)-N-(PYRIDIN-2-YL)FORMAMIDO]PROPANOATE
• methyl N-(4-methyl-3-nitrobenzoyl)-N-2-pyridinyl-beta-alaninate
• DTXSID10387950
• MLS000672201
• DB-360721

• Inchi： 1S/C17H17N3O5/c1-12-6-7-13(11-14(12)20(23)24)17(22)19(10-8-16(21)25-2)15-5-3-4-9-18-15/h3-7,9,11H,8,10H2,1-2H3
• InChI Key： BKYNVISGQMGZGT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])N(C1C=CC=CN=1)CCC(=O)OC

Computed Properties

• Exact Mass: 343.11691
• Monoisotopic Mass: 343.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 102.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate

Research Brief on Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate (CAS: 694517-54-9)

Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate (CAS: 694517-54-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the nitro and pyridinyl groups, make it a promising candidate for further investigation in targeted therapies.

Recent studies have explored the synthesis and optimization of Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for subsequent preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate exhibits moderate inhibitory effects on specific enzymatic targets, including kinases and proteases. These findings suggest potential applications in oncology and inflammatory diseases, where modulation of these enzymes is often sought. However, further mechanistic studies are required to elucidate the compound's precise mode of action and to identify any off-target effects that may influence its therapeutic profile.

One of the most promising aspects of this compound is its potential as a scaffold for the development of novel small-molecule inhibitors. Researchers have begun exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. For instance, replacing the methyl ester group with other bioisosteres has been investigated to improve metabolic stability and oral bioavailability. These efforts highlight the compound's versatility and its potential to serve as a lead structure in drug discovery programs.

Despite these encouraging findings, challenges remain in translating Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate into a clinically viable therapeutic agent. Issues such as solubility, toxicity, and in vivo efficacy need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in overcoming these hurdles and advancing the compound through the drug development pipeline.

In conclusion, Methyl 3-(4-methyl-3-nitro-N-(pyridin-2-yl)benzamido)propanoate (CAS: 694517-54-9) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity warrant continued investigation, with the ultimate goal of developing novel therapeutics for unmet medical needs. Future studies should focus on optimizing its pharmacological properties and validating its therapeutic potential in relevant disease models.